Cas no 2171688-66-5 (4-(cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171688-66-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5844934
• PubChem ID: 165961184
• Update Time: 2025-10-21

4-(cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-(cycloheptylcarbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171688-66-5
• EN300-1516879

• Inchi： 1S/C27H32N2O5/c30-25(31)16-15-24(26(32)28-18-9-3-1-2-4-10-18)29-27(33)34-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,1-4,9-10,15-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YMAZXIIWQGQJJH-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC1CCCCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(Cycloheptylcarbamoyl)-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

4-(Cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171688-66-5) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique structural features, has garnered attention in recent years due to its potential therapeutic properties and its role in advanced chemical synthesis.

The cycloheptylcarbamoyl group and the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group are key functional moieties that contribute to the compound's stability and reactivity. The cycloheptylcarbamoyl group, a cyclic amide, provides rigidity and hydrophobicity, which can influence the compound's biological activity. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to protect the amino group during multistep reactions, ensuring selective deprotection and minimizing side reactions.

Recent studies have explored the potential of 4-(cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in drug development. One notable application is in the field of peptide-based therapeutics. Peptides are increasingly recognized for their high specificity and low toxicity, making them attractive candidates for treating various diseases. The Fmoc protecting group in this compound facilitates the synthesis of complex peptides by allowing controlled deprotection steps, which is crucial for maintaining the integrity and functionality of the final product.

In addition to its role in peptide synthesis, 4-(cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has shown promise in drug delivery systems. The hydrophobic nature of the cycloheptylcarbamoyl group can enhance the solubility and permeability of drugs, potentially improving their bioavailability and efficacy. This property is particularly valuable in developing drugs that target specific tissues or cells, such as cancer cells or neurons.

Another area of interest is the use of this compound in prodrug strategies. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The presence of the Fmoc protecting group can be strategically utilized to create prodrugs that are stable outside the body but are efficiently activated once inside target cells. This approach can enhance drug stability, reduce side effects, and improve therapeutic outcomes.

The structural complexity of 4-(cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid also makes it a valuable tool in chemical biology research. Researchers can use this compound to study protein-protein interactions, enzyme mechanisms, and other biological processes at a molecular level. By incorporating this compound into designed molecules or probes, scientists can gain insights into cellular functions and disease mechanisms, which can inform the development of new therapeutic strategies.

Furthermore, the compound's unique properties have led to its exploration in material science applications. For instance, its ability to form stable complexes with metal ions can be leveraged in the development of functional materials with applications in catalysis, sensing, and energy storage. The combination of its hydrophobic and hydrophilic regions also makes it a candidate for designing self-assembling structures with potential uses in nanotechnology.

In conclusion, 4-(cycloheptylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171688-66-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, drug delivery systems, prodrug strategies, chemical biology research, and material science. Its unique structural features and functional groups make it a valuable asset for researchers and developers aiming to advance these fields.